Cas no 1501828-95-0 (1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 1501828-95-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5772011
• PubChem ID: 83681288
• Update Time: 2025-06-14

1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• EN300-5095444
• 1501828-95-0

• Inchi： 1S/C10H11N3O2/c1-6(2)13-9-7(10(14)15)4-3-5-8(9)11-12-13/h3-6H,1-2H3,(H,14,15)
• InChI Key： UMQWQUPHFGNHDN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N(C(C)C)N=N2)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid

Comprehensive Overview of 1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 1501828-95-0)

The compound 1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 1501828-95-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. Its unique structural features, including the benzotriazole core and the carboxylic acid functional group, make it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications due to its stability, reactivity, and compatibility with various synthetic protocols.

One of the most intriguing aspects of 1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid is its role in the development of novel pharmaceuticals. The benzotriazole moiety is known for its bioisosteric properties, often used to enhance the pharmacokinetic profiles of drug candidates. Recent studies have highlighted its potential in targeting enzymes and receptors involved in inflammatory and metabolic disorders. This aligns with the growing demand for small-molecule therapeutics and precision medicine, which are currently dominating the pharmaceutical landscape.

In addition to its pharmaceutical applications, CAS No. 1501828-95-0 is also being investigated for its utility in advanced material science. The compound's ability to form stable complexes with metals and other organic substrates makes it a promising candidate for developing functional materials, such as sensors, catalysts, and coatings. With the rise of green chemistry and sustainable manufacturing, researchers are particularly interested in its eco-friendly synthesis routes and minimal environmental impact.

The agrochemical sector is another area where 1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid shows promise. Its structural analogs have demonstrated efficacy as plant growth regulators and pest control agents. As global agriculture faces challenges like climate change and pesticide resistance, this compound could contribute to the development of next-generation agrochemicals that are both effective and environmentally benign.

From a synthetic chemistry perspective, the compound's carboxylic acid group offers numerous opportunities for derivatization. Chemists can easily modify it to produce esters, amides, or other derivatives, expanding its applicability across different industries. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential for discovering new bioactive compounds.

Given the increasing interest in CAS No. 1501828-95-0, it is no surprise that search queries related to its synthesis methods, suppliers, and applications have surged in recent years. Researchers and industry professionals are actively seeking information on its physical and chemical properties, safety data, and regulatory status. This compound's versatility and potential make it a subject of ongoing exploration, with new findings likely to emerge in the coming years.

In conclusion, 1-(propan-2-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid (CAS No. 1501828-95-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and adaptability to modern research trends position it as a valuable asset in the quest for innovative solutions to some of today's most pressing challenges. Whether in drug discovery, sustainable materials, or agricultural advancements, this compound continues to inspire new avenues of scientific inquiry and industrial innovation.